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Compound of Interest

Compound Name:
Ethyl 6-(4-biphenyl)-6-

oxohexanoate

Cat. No.: B1327813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for Ethyl 6-(4-biphenyl)-6-oxohexanoate is limited in

publicly available literature. The information presented herein is a combination of data for the

parent carboxylic acid, established chemical principles, and reasoned estimations based on

structurally similar compounds.

Chemical Properties and Identification
Ethyl 6-(4-biphenyl)-6-oxohexanoate is an ester derivative of 6-(4-biphenyl)-6-oxohexanoic

acid. Its core structure features a biphenyl moiety linked to a hexanoate chain via a ketone.

This structure suggests potential applications in medicinal chemistry, particularly in areas

where biphenyl derivatives have shown activity.

Table 1: Chemical Identifiers and Calculated Properties
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Property Value Source

IUPAC Name
Ethyl 6-([1,1'-biphenyl]-4-yl)-6-

oxohexanoate
Calculated

Molecular Formula C20H22O3 Calculated

Molecular Weight 310.39 g/mol Calculated

CAS Number Not available -

Parent Acid CAS 5366-53-0 [1][2]

Table 2: Estimated Physicochemical Properties

Property Estimated Value Notes

Melting Point Not available
Expected to be a low-melting

solid or a viscous oil.

Boiling Point > 300 °C (at 760 mmHg)

Estimated based on the high

molecular weight and aromatic

nature.

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

acetone). Insoluble in water.

Based on general properties of

similar esters.

Synthesis and Experimental Protocols
The synthesis of Ethyl 6-(4-biphenyl)-6-oxohexanoate can be logically achieved through the

esterification of its parent carboxylic acid, 6-(4-biphenyl)-6-oxohexanoic acid.

Synthesis of the Parent Carboxylic Acid
The parent acid, 6-(4-biphenyl)-6-oxohexanoic acid, can be synthesized via a Friedel-Crafts

acylation of biphenyl with adipic anhydride, followed by selective reduction. A published method

for similar 6-aryl-4-oxohexanoic acids involves the condensation of an appropriate aldehyde

with levulinic acid.[3]
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Fischer Esterification of 6-(4-biphenyl)-6-oxohexanoic
acid
A standard and effective method for this conversion is the Fischer esterification.

Experimental Protocol: Fischer Esterification

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 1.0 equivalent of 6-(4-biphenyl)-6-oxohexanoic acid in an excess of absolute

ethanol (e.g., 20-50 equivalents), which acts as both reactant and solvent.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA) (typically 0.05-0.1 equivalents).

Reaction: Heat the mixture to reflux and maintain for several hours (typically 4-12 hours).

The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, neutralize the excess acid with a saturated

solution of sodium bicarbonate (NaHCO₃).

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl

acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be

purified by column chromatography on silica gel.
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Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 6-(4-biphenyl)-6-oxohexanoate.

Spectroscopic Characterization (Predicted)
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The following are predicted spectroscopic data based on the chemical structure.

Table 3: Predicted Spectroscopic Data

Technique Predicted Key Signals

¹H NMR

- Aromatic protons of the biphenyl group

(multiplets, ~7.3-8.0 ppm).- Triplet for the -CH₂-

group adjacent to the ester oxygen (~4.1 ppm).-

Triplet for the -CH₂- group adjacent to the

ketone (~3.0 ppm).- Multiplets for the other

methylene groups in the hexanoate chain.-

Triplet for the methyl group of the ethyl ester

(~1.2 ppm).

¹³C NMR

- Carbonyl carbons of the ketone and ester

(~198 ppm and ~173 ppm, respectively).-

Aromatic carbons of the biphenyl group (~127-

145 ppm).- Methylene carbon adjacent to the

ester oxygen (~60 ppm).- Other aliphatic

carbons in the chain.

IR (Infrared)

- Strong C=O stretching vibration for the ketone

(~1685 cm⁻¹).- Strong C=O stretching vibration

for the ester (~1735 cm⁻¹).- C-H stretching

vibrations for aromatic and aliphatic groups.- C-

O stretching vibration for the ester.

Mass Spec (MS)

- Molecular ion peak (M⁺) corresponding to the

molecular weight (310.39).- Fragmentation

pattern showing loss of the ethoxy group (-

OC₂H₅) and other characteristic fragments.

Potential Biological Activity and Signaling Pathway
Structurally related 6-aryl-4-oxohexanoic acids have been investigated for their anti-

inflammatory properties, suggesting that they may interact with the eicosanoid biosynthesis

pathway.[3] A plausible mechanism of action for Ethyl 6-(4-biphenyl)-6-oxohexanoate could
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be the inhibition of cyclooxygenase (COX) enzymes, which are key in the conversion of

arachidonic acid to prostaglandins, important mediators of inflammation.
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Inflammation

Ethyl 6-(4-biphenyl)-6-oxohexanoate
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Caption: Hypothetical inhibition of the COX pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 6-(4-biphenyl)-6-
oxohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1327813#ethyl-6-4-biphenyl-6-oxohexanoate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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